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Compound of Interest

Compound Name: 2-Chloro-5-nitrobenzamide

Cat. No.: B107470 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in research

and development. It is not a substitute for a formal Safety Data Sheet (SDS). Always consult

the official SDS provided by the supplier before handling this chemical.

Introduction
2-Chloro-5-nitrobenzamide is a chemical intermediate used in the synthesis of various

compounds. Due to its reactive nature and the presence of nitro and chloro functional groups, it

is imperative that this compound is handled with strict adherence to safety protocols to

minimize risk to personnel and the environment. This guide provides a comprehensive

overview of the known safety and handling precautions for 2-Chloro-5-nitrobenzamide.

Hazard Identification and Classification
2-Chloro-5-nitrobenzamide is classified as a hazardous substance. The primary hazards

associated with this compound are skin and eye irritation, potential for allergic skin reaction,

and respiratory irritation. It is also harmful if swallowed.[1][2]

GHS Classification
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

the following classification for 2-Chloro-5-nitrobenzamide[2]:
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Hazard Class Category

Skin Irritation 2

Skin Sensitization 1

Serious Eye Damage/Eye Irritation 2A

Specific Target Organ Toxicity (Single Exposure) 3 (Respiratory tract irritation)

Signal Word: Warning[2]

Hazard Statements:[2]

H315: Causes skin irritation.

H317: May cause an allergic skin reaction.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Physical and Chemical Properties
A summary of the key physical and chemical properties of 2-Chloro-5-nitrobenzamide is

provided below.

Property Value

Molecular Formula C₇H₅ClN₂O₃[2][3]

Molecular Weight 200.58 g/mol [2]

Appearance Not Available

CAS Number 16588-15-1[2][3]

Toxicological Information
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Detailed quantitative toxicological data such as LD50 and LC50 values for 2-Chloro-5-
nitrobenzamide are not readily available in the public domain. In the absence of this data, it is

crucial to treat this compound with a high degree of caution and assume it may be toxic.

Toxicity Endpoint Value Species Route

Acute Oral Toxicity

(LD50)
Data not available - -

Acute Dermal Toxicity

(LD50)
Data not available - -

Acute Inhalation

Toxicity (LC50)
Data not available - -

Exposure Controls and Personal Protection
Engineering controls and personal protective equipment (PPE) are essential for the safe

handling of 2-Chloro-5-nitrobenzamide.

Engineering Controls
Ventilation: Work with 2-Chloro-5-nitrobenzamide should be conducted in a well-ventilated

area, preferably within a chemical fume hood.[1]

Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers

are readily accessible in the immediate work area.

Personal Protective Equipment (PPE)
The following PPE is recommended when handling 2-Chloro-5-nitrobenzamide[1]:
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PPE Type Specification

Eye/Face Protection
Safety glasses with side shields or chemical

safety goggles.

Skin Protection
Chemical-resistant gloves (e.g., nitrile rubber)

and a lab coat.

Respiratory Protection

A NIOSH/MSHA or European Standard EN 149

approved respirator is recommended, especially

when handling the powder outside of a fume

hood or if dust is generated.

Handling and Storage
Handling

Avoid all personal contact with the substance.[1]

Do not breathe dust, vapor, mist, or gas.[1]

Wash hands thoroughly after handling.

Use only in a well-ventilated area or a chemical fume hood.[1]

Storage
Store in a cool, dry, and well-ventilated place.[1]

Keep the container tightly closed.[1]

Store away from incompatible materials.

First Aid Measures
In case of exposure, follow these first aid procedures and seek medical attention[1]:
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes while

removing contaminated clothing and shoes.

Seek medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek medical attention.

Accidental Release Measures
In the event of a spill, follow these procedures:

Evacuate: Immediately evacuate personnel from the spill area.

Ventilate: Ensure adequate ventilation.

Containment: Prevent the spill from spreading and entering drains.

Cleanup: Wear appropriate PPE. For solid spills, carefully sweep or scoop up the material

and place it into a suitable, labeled container for disposal. Avoid generating dust.

Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by soap

and water.

Emergency Spill Response Workflow
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Workflow for Handling a 2-Chloro-5-nitrobenzamide Spill

Spill Occurs

Evacuate Immediate Area

Don Appropriate PPE
(Gloves, Goggles, Respirator, Lab Coat)

Ensure Adequate Ventilation
(Fume Hood)

Contain the Spill
(Use absorbent pads for liquids)

Carefully Sweep/Scoop Solid Material

If Solid

Absorb Liquid with Inert Material

If Liquid

Place Spilled Material in a Labeled, Sealed Container for Hazardous Waste

Decontaminate Spill Area
(Suitable solvent followed by soap and water)

Dispose of Waste According to Regulations

Report the Incident

Click to download full resolution via product page

Caption: Logical workflow for responding to a chemical spill of 2-Chloro-5-nitrobenzamide.
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Stability and Reactivity
Chemical Stability: Stable under recommended storage conditions.

Incompatible Materials: Strong acids, strong bases, oxidizing agents, and reducing agents.

[1]

Hazardous Decomposition Products: Under fire conditions, may produce toxic fumes of

hydrogen chloride, chlorine, nitrogen oxides, carbon monoxide, and carbon dioxide.[1]

Disposal Considerations
Dispose of 2-Chloro-5-nitrobenzamide and any contaminated materials in accordance with all

applicable federal, state, and local environmental regulations. Do not allow the material to enter

drains or waterways.

Experimental Protocols
Due to the hazardous nature of 2-Chloro-5-nitrobenzamide, all experimental procedures

should be conducted within a chemical fume hood while wearing appropriate personal

protective equipment.

General Experimental Workflow
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General Experimental Workflow

Preparation
(Assemble glassware, prepare reagents)

Weighing
(In fume hood, use appropriate balance)

Reaction Setup
(In fume hood, add reagents under controlled conditions)

Reaction Monitoring
(TLC, LC-MS, etc.)

Work-up
(Quenching, extraction, washing)

Purification
(Crystallization, chromatography)

Analysis
(NMR, IR, etc.)

Product Storage
(Properly labeled, sealed container)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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